(4-((4-Cyclopropylthiazol-2-yl)methyl)piperazin-1-yl)(4-fluorophenyl)methanone

• IUPAC Name: [4-[(4-cyclopropyl-1,3-thiazol-2-yl)methyl]piperazin-1-yl]-(4-fluorophenyl)methanone
• InChI: InChI=1S/C18H20FN3OS/c19-15-5-3-14(4-6-15)18(23)22-9-7-21(8-10-22)11-17-20-16(12-24-17)13-1-2-13/h3-6,12-13H,1-2,7-11H2
• InChI Key: HDMVPDOHTKCFLT-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=CSC(=N2)CN3CCN(CC3)C(=O)C4=CC=C(C=C4)F
• Molecular Formula: C18H20FN3OS
• Molecular Weight: 345.4 g/mol

Description

(4-((4-Cyclopropylthiazol-2-yl)methyl)piperazin-1-yl)(4-fluorophenyl)methanone is a chemical compound that belongs to the class of piperazine derivatives. It has been extensively studied for its potential use in scientific research applications due to its unique properties.

Scientific Research Applications

Synthesis and Biological Activity

This compound and its derivatives have been the focus of synthetic chemistry efforts to develop novel molecules with potential biological activities. Studies have shown that structurally similar compounds exhibit significant antibacterial activity against various human pathogenic bacteria. For example, triazole analogues of piperazine, which share structural similarities with the compound , have demonstrated potent inhibition against bacterial strains such as Escherichia coli and Klebsiella pneumoniae, highlighting their potential as leads for antibacterial drug development (Nagaraj, Srinivas, & Rao, 2018).

Analytical Chemistry Applications

In the field of analytical chemistry, derivatives of the compound have been used as analytical markers or standards in the development of chromatographic methods for the separation and detection of pharmaceuticals and their degradation products. An example includes the analysis of flunarizine and its degradation products using micellar liquid chromatography, showcasing the utility of these compounds in enhancing analytical methodologies (El-Sherbiny, Eid, El-wasseef, Al-Ashan, & Belal, 2005).

Anticancer and Antituberculosis Studies

Compounds structurally related to "(4-((4-Cyclopropylthiazol-2-yl)methyl)piperazin-1-yl)(4-fluorophenyl)methanone" have been investigated for their potential anticancer and antituberculosis activities. For instance, studies on derivatives such as [1-(4-Chlorophenyl) cyclopropyl] (piperazin-1-yl) methanone have shown promising in vitro anticancer and antituberculosis effects, suggesting their potential therapeutic applications in treating these diseases (Mallikarjuna, Padmashali, & Sandeep, 2014).

Tubulin Polymerization Inhibitors

Further research has explored the use of N-heterocyclic (4-Phenylpiperazin-1-yl)methanones derived from phenoxazine and phenothiazine as inhibitors of tubulin polymerization. These studies indicate the compound's potential utility in the development of novel anticancer agents targeting the microtubule dynamics of cancer cells (Prinz et al., 2017).

Mechanism of Action

Target of Action

A structurally similar compound, a cb1 inverse agonist, binds more selectively to the cb1 receptor than the cannabinoid receptor type 2 .

Mode of Action

The structurally similar cb1 inverse agonist binds to the cb1 receptor, indicating a potential interaction with this receptor .

Biochemical Pathways

The cb1 receptor is involved in various physiological functions, suggesting that this compound may influence these functions through its interaction with the receptor .

Pharmacokinetics

It is known that the piperazine moiety, a common structural motif in this compound, can positively modulate the pharmacokinetic properties of a drug substance .

Result of Action

The structurally similar cb1 inverse agonist exhibits efficacy in antagonizing the basal g protein coupling activity of cb1, as indicated by a reduction in guanosine 5′- o - (3-thio)triphosphate binding .